(3-Amino-1H-pyrazol-5-yl)(morpholino)methanone

• IUPAC Name: (3-amino-1H-pyrazol-5-yl)-morpholin-4-ylmethanone
• InChI: InChI=1S/C8H12N4O2/c9-7-5-6(10-11-7)8(13)12-1-3-14-4-2-12/h5H,1-4H2,(H3,9,10,11)
• InChI Key: YGDBTXVQHVFQKY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=CC(=NN2)N
• Molecular Formula: C8H12N4O2
• Molecular Weight: 196.21 g/mol

Description

Pyrazole is a five-membered heterocyclic compound containing two nitrogen atoms. It is extensively found as a core framework in a huge library of heterocyclic compounds that envelops promising agro-chemical, fluorescent, and biological potencies.

Synthesis Analysis

Pyrazole derivatives can be synthesized through various methods. For instance, one study reported an efficient one-pot two-step synthesis of a pyrazole derivative in good yield by a solvent-free condensation/reduction reaction sequence.

Molecular Structure Analysis

The molecular structure of pyrazole derivatives can vary greatly depending on the substituents attached to the pyrazole ring. For example, one compound, (3-amino-1H-pyrazol-4-yl)phenylMethanone, has a molecular formula of C10H9N3O.

Chemical Reactions Analysis

Pyrazole derivatives can undergo various chemical reactions. For example, 5-Amino-3-methyl-1-phenylpyrazole reacts with 6-methyl-4-oxo-4H-benzopyran-3-carboxaldehyde to yield different compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazole derivatives can vary greatly depending on their structure. For example, (5-Bromopyridin-3-yl)(morpholino)methanone has a molecular weight of 271.11.

Scientific Research Applications

Medicinal Chemistry and Drug Design

3-Aminopyrazol-5-yl morpholin-4-yl ketone: serves as a versatile building block in medicinal chemistry. Researchers have explored its potential as a scaffold for designing novel drugs. Key areas include:

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Mechanism of Action

The mechanism of action of pyrazole derivatives can vary greatly depending on their structure and the target they interact with. Some pyrazole-containing compounds have been shown to have herbicidal activity.

Safety and Hazards

The safety and hazards of pyrazole derivatives can vary greatly depending on their structure. Some pyrazole derivatives have hazard statements such as H315 - H319 - H335, indicating potential hazards related to skin and eye irritation, and respiratory irritation.

Future Directions

Pyrazole derivatives have a wide range of applications and continue to be an area of active research. They have been used in the development of new drugs, agrochemicals, and other bioactive molecules. Future research will likely continue to explore the synthesis, properties, and applications of new pyrazole derivatives.